Cas no 524674-44-0 (2-Pyrrolidin-2-ylmethyl-pyridine)

• Product Name: 2-Pyrrolidin-2-ylmethyl-pyridine
• CAS No: 524674-44-0
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• MDL: MFCD04966889
• CID: 1074977
• PubChem ID: 4009188
• Update Time: 2025-10-29

2-Pyrrolidin-2-ylmethyl-pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidin-2-ylmethyl-pyridine
• 2-(2-PYRROLIDINYLMETHYL)PYRIDINE
• 2-(pyrrolidin-2-ylmethyl)pyridine
• EN300-1231084
• SCHEMBL1484949
• DA-05200
• 2-(2-pyrrolidinylmethyl)pyridine, AldrichCPR
• CCG-210075
• DTXSID401303112
• CS-0270543
• AKOS001476237
• 524674-44-0
• 2-[(pyrrolidin-2-yl)methyl]pyridine

• MDL： MFCD04966889
• Inchi： 1S/C10H14N2/c1-2-6-11-9(4-1)8-10-5-3-7-12-10/h1-2,4,6,10,12H,3,5,7-8H2
• InChI Key： HAPUOOBIEAPWAZ-UHFFFAOYSA-N
• SMILES： N1CCCC1CC1C=CC=CN=1

Computed Properties

• Exact Mass: 162.115698455g/mol
• Monoisotopic Mass: 162.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 24.9Ų

2-Pyrrolidin-2-ylmethyl-pyridine Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-Pyrrolidin-2-ylmethyl-pyridine

Introduction to 2-Pyrrolidin-2-ylmethyl-pyridine (CAS No. 524674-44-0) and Its Emerging Applications in Chemical Biology

2-Pyrrolidin-2-ylmethyl-pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 524674-44-0, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and pharmacological properties. This compound, featuring a pyrrolidine moiety linked to a pyridine ring via a methylene group, serves as a versatile scaffold for the development of novel pharmaceuticals and bioactive molecules. Its dual functionality makes it an attractive candidate for modulating various biological pathways, particularly in the context of drug discovery and therapeutic intervention.

The structural composition of 2-Pyrrolidin-2-ylmethyl-pyridine (CAS No. 524674-44-0) imparts distinct chemical and biological characteristics that distinguish it from other related compounds. The pyrrolidine ring, known for its ability to mimic secondary amine structures, enhances the compound's solubility and bioavailability, while the pyridine moiety contributes to its interaction with a wide range of biological targets. These features have positioned this compound as a valuable building block in synthetic chemistry and medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have further elucidated the potential of 2-Pyrrolidin-2-ylmethyl-pyridine (CAS No. 524674-44-0) in drug design. Studies have demonstrated its ability to bind to enzymes and receptors with high affinity, making it a promising candidate for inhibiting key therapeutic targets. For instance, preliminary research suggests that derivatives of this compound may exhibit potent activity against enzymes involved in inflammatory pathways, offering potential benefits in the treatment of chronic inflammatory diseases.

The pharmacokinetic profile of 2-Pyrrolidin-2-ylmethyl-pyridine (CAS No. 524674-44-0) has also been extensively studied to optimize its therapeutic efficacy. Pharmacokinetic analysis indicates that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are critical for its development into a viable drug candidate. These findings have encouraged researchers to explore its potential in clinical trials for various therapeutic indications.

In addition to its pharmaceutical applications, 2-Pyrrolidin-2-ylmethyl-pyridine (CAS No. 524674-44-0) has shown promise in the field of agrochemicals. Its structural versatility allows for modifications that enhance its efficacy as a plant growth regulator or pesticide. Researchers are currently investigating how slight alterations to its molecular structure can improve its environmental compatibility while maintaining or enhancing its biological activity.

The synthesis of 2-Pyrrolidin-2-ylmethyl-pyridine (CAS No. 524674-44-0) involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These synthetic strategies not only facilitate the production of this compound but also provide insights into developing similar heterocyclic molecules with tailored properties.

Industrial-scale production of 2-Pyrrolidin-2-ylmethyl-pyridine (CAS No. 524674-44-0) is being optimized to meet the growing demand from pharmaceutical and agrochemical industries. Process chemists are focusing on green chemistry principles to minimize waste and energy consumption while maintaining high product quality. These efforts align with global initiatives to promote sustainable chemical manufacturing practices.

The regulatory landscape for compounds like 2-Pyrrolidin-2-ylmethyl-pyridine (CAS No. 524674-44-0) is continually evolving to ensure safety and efficacy in their application across different sectors. Regulatory agencies require comprehensive toxicological studies before approving new drugs or agrochemicals derived from such compounds. Compliance with these regulations is essential for ensuring public health and environmental protection.

Future research directions for 2-Pyrrolidin-2-ylmethyl-pyridine (CAS No. 524674-44-0) include exploring its potential in treating neurological disorders and cancer. Preliminary studies suggest that derivatives of this compound may interact with specific receptors or enzymes implicated in these diseases, offering new avenues for therapeutic intervention. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate these investigations.

In conclusion, 2-Pyrrolidin-2-ymlmethyl-pyridine (CAS No. 524674-44 0) is a multifaceted compound with significant potential across multiple industries, particularly in pharmaceuticals and agrochemicals. Its unique structural features, combined with favorable pharmacokinetic properties, make it an attractive candidate for further development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing chemical biology and drug discovery efforts worldwide.